1. Home
  2. Product
  3. Main Products
  4. N-acetylphenylalanylpuromycin
N-acetylphenylalanylpuromycin N-acetylphenylalanylpuromycin
Brand Name: Vulcanchem
CAS No.: 15545-21-8
VCID: VC0230801
InChI: InChI=1S/C33H40N8O7/c1-19(43)37-23(14-20-9-6-5-7-10-20)31(45)38-24(15-21-11-8-12-22(13-21)47-4)32(46)39-26-25(16-42)48-33(28(26)44)41-18-36-27-29(40(2)3)34-17-35-30(27)41/h5-13,17-18,23-26,28,33,42,44H,14-16H2,1-4H3,(H,37,43)(H,38,45)(H,39,46)/t23?,24?,25-,26-,28-,33-/m1/s1
SMILES: CC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC(=CC=C2)OC)C(=O)NC3C(OC(C3O)N4C=NC5=C4N=CN=C5N(C)C)CO
Molecular Formula: C33H40N8O7
Molecular Weight: 660.7 g/mol

N-acetylphenylalanylpuromycin

CAS No.: 15545-21-8

Main Products

VCID: VC0230801

Molecular Formula: C33H40N8O7

Molecular Weight: 660.7 g/mol

N-acetylphenylalanylpuromycin - 15545-21-8

CAS No. 15545-21-8
Product Name N-acetylphenylalanylpuromycin
Molecular Formula C33H40N8O7
Molecular Weight 660.7 g/mol
IUPAC Name 2-acetamido-N-[1-[[(2S,3S,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]amino]-3-(3-methoxyphenyl)-1-oxopropan-2-yl]-3-phenylpropanamide
Standard InChI InChI=1S/C33H40N8O7/c1-19(43)37-23(14-20-9-6-5-7-10-20)31(45)38-24(15-21-11-8-12-22(13-21)47-4)32(46)39-26-25(16-42)48-33(28(26)44)41-18-36-27-29(40(2)3)34-17-35-30(27)41/h5-13,17-18,23-26,28,33,42,44H,14-16H2,1-4H3,(H,37,43)(H,38,45)(H,39,46)/t23?,24?,25-,26-,28-,33-/m1/s1
Standard InChIKey DUSIVPSVQCGWFE-XDLJNOCMSA-N
Isomeric SMILES CC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC(=CC=C2)OC)C(=O)N[C@@H]3[C@H](O[C@H]([C@@H]3O)N4C=NC5=C4N=CN=C5N(C)C)CO
SMILES CC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC(=CC=C2)OC)C(=O)NC3C(OC(C3O)N4C=NC5=C4N=CN=C5N(C)C)CO
Canonical SMILES CC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC(=CC=C2)OC)C(=O)NC3C(OC(C3O)N4C=NC5=C4N=CN=C5N(C)C)CO
Synonyms N-Ac-Phe-puromycin
N-acetylphenylalanylpuromycin
PubChem Compound 167297
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19